Cas no 898762-88-4 (4'-cyano-3-thiomorpholinomethyl benzophenone)

• Product Name: 4'-cyano-3-thiomorpholinomethyl benzophenone
• CAS No: 898762-88-4
• MF: C₁₉H₁₈N₂OS
• MW: 322.424023151398
• MDL: MFCD03842241
• CID: 868680
• PubChem ID: 24724962
• Update Time: 2025-06-09

4'-cyano-3-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-[3-(thiomorpholin-4-ylmethyl)benzoyl]benzonitrile
• 4'-CYANO-3-THIOMORPHOLINOMETHYL BENZOPHENONE
• AKOS016020338
• 898762-88-4
• 4'-CYANO-3-THIOMORPHOLINOMETHYLBENZOPHENONE
• MFCD03842241
• 4-{3-[(Thiomorpholin-4-yl)methyl]benzoyl}benzonitrile
• DTXSID80643358
• 4'-cyano-3-thiomorpholinomethyl benzophenone

• MDL： MFCD03842241
• Inchi： 1S/C19H18N2OS/c20-13-15-4-6-17(7-5-15)19(22)18-3-1-2-16(12-18)14-21-8-10-23-11-9-21/h1-7,12H,8-11,14H2
• InChI Key： HQXUDMCIEVVXEU-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC=C(C(C3C=CC(C#N)=CC=3)=O)C=2)CC1

Computed Properties

• Exact Mass: 322.11400
• Monoisotopic Mass: 322.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 520.2°C at 760 mmHg
• Flash Point: 268.4°C
• Refractive Index: 1.653
• PSA: 69.40000
• LogP: 3.27598

Additional information on 4'-cyano-3-thiomorpholinomethyl benzophenone

4'-Cyano-3-Thiomorpholinomethyl Benzophenone: A Comprehensive Overview

4'-Cyano-3-thiomorpholinomethyl benzophenone (CAS No. 898762-88-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, exhibits a wide range of potential applications, from pharmaceutical development to advanced material synthesis. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 4'-cyano-3-thiomorpholinomethyl benzophenone.

Chemical Structure and Properties

The molecular formula of 4'-cyano-3-thiomorpholinomethyl benzophenone is C₁₇H₁₅NOS. The compound features a benzophenone core with a cyano group and a thiomorpholine moiety attached to the 4' and 3 positions, respectively. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The cyano group enhances the compound's electronic properties, making it suitable for various electronic and optical applications. The thiomorpholine moiety, on the other hand, contributes to the compound's solubility and reactivity in different solvents.

The molecular weight of 4'-cyano-3-thiomorpholinomethyl benzophenone is approximately 293.37 g/mol. It is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone. The compound's melting point ranges from 110°C to 115°C, and it exhibits good thermal stability under normal conditions.

Synthesis Methods

The synthesis of 4'-cyano-3-thiomorpholinomethyl benzophenone can be achieved through several well-established routes in organic chemistry. One common method involves the reaction of 4-cyanoacetophenone with thiomorpholine in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic addition followed by an elimination step, yielding the desired product with high purity and yield.

An alternative synthetic approach involves the condensation of 4-cyanobenzaldehyde with thiomorpholine followed by a Knoevenagel condensation with benzaldehyde. This method offers greater flexibility in terms of substituent variation and can be adapted to synthesize a range of structurally related compounds.

Biological Activities

4'-Cyano-3-thiomorpholinomethyl benzophenone has been extensively studied for its potential biological activities, particularly in the context of medicinal chemistry. Recent research has highlighted its anti-inflammatory, anti-cancer, and neuroprotective properties.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4'-cyano-3-thiomorpholinomethyl benzophenone exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another study published in Cancer Research reported that 4'-cyano-3-thiomorpholinomethyl benzophenone possesses significant anti-cancer activity against various human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The compound was found to induce apoptosis through the activation of caspase-dependent pathways and inhibition of cell cycle progression.

In addition to its anti-inflammatory and anti-cancer properties, 4'-cyano-3-thiomorpholinomethyl benzophenone has also shown promise as a neuroprotective agent. A study published in Neuropharmacology found that the compound effectively protects neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Recent Research Advancements

The ongoing research on 4'-cyano-3-thiomorpholinomethyl benzophenone continues to uncover new insights into its mechanisms of action and potential therapeutic applications. A recent study published in ACS Applied Materials & Interfaces explored the use of this compound as a functional material for drug delivery systems. The researchers developed a novel nanocarrier system incorporating 4'-cyano-3-thiomorpholinomethyl benzophenone, which demonstrated enhanced drug loading capacity and controlled release properties.

In another study published in Biomaterials, scientists investigated the potential of 4'-cyano-3-thiomorpholinomethyl benzophenone-based hydrogels for tissue engineering applications. The hydrogels exhibited excellent biocompatibility and mechanical strength, making them suitable for use in regenerative medicine.

Conclusion

4'-Cyano-3-thiomorpholinomethyl benzophenone, with its unique chemical structure and diverse biological activities, represents a promising compound for various applications in medicinal chemistry and materials science. Ongoing research continues to expand our understanding of its properties and potential uses, paving the way for innovative solutions in healthcare and advanced materials development.